Cas no 933686-15-8 (3-(4,6-Dichloropyrimidin-5-yl)propanoic acid)

• Product Name: 3-(4,6-Dichloropyrimidin-5-yl)propanoic acid
• CAS No: 933686-15-8
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 5854948
• PubChem ID: 82392550
• Update Time: 2025-06-08

3-(4,6-Dichloropyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1984786
• 933686-15-8
• 3-(4,6-dichloropyrimidin-5-yl)propanoic acid
• 3-(4,6-Dichloropyrimidin-5-yl)propanoic acid

• Inchi： 1S/C7H6Cl2N2O2/c8-6-4(1-2-5(12)13)7(9)11-3-10-6/h3H,1-2H2,(H,12,13)
• InChI Key： UNVGJHYTLGIOFC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CCC(=O)O

Computed Properties

• Exact Mass: 219.9806328g/mol
• Monoisotopic Mass: 219.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-(4,6-Dichloropyrimidin-5-yl)propanoic acid

Introduction to 3-(4,6-Dichloropyrimidin-5-yl)propanoic acid (CAS No. 933686-15-8)

3-(4,6-Dichloropyrimidin-5-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 933686-15-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This molecule, featuring a 4,6-dichloropyrimidin-5-yl substituent attached to a propanoic acid moiety, has garnered attention due to its structural versatility and potential biological activities. The presence of both chloro and carboxylic acid functional groups makes it a valuable scaffold for further derivatization, enabling the development of novel compounds with tailored properties.

The 4,6-dichloropyrimidin-5-yl moiety is a hallmark of many bioactive molecules, particularly in the context of nucleoside analogs and kinase inhibitors. Pyrimidine derivatives are widely studied for their role in inhibiting various enzymes and receptors involved in critical biological pathways. The chlorine atoms at the 4 and 6 positions enhance the electrophilicity of the ring, facilitating reactions such as nucleophilic substitution, which is crucial for synthesizing more complex structures. Meanwhile, the propanoic acid group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify solubility and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The 4,6-dichloropyrimidin-5-yl group serves as a privileged scaffold in several drug candidates, including those targeting cancer and infectious diseases. For instance, pyrimidine-based inhibitors have shown promise in disrupting DNA replication and transcription in cancer cells. The structural motif of 3-(4,6-dichloropyrimidin-5-yl)propanoic acid (CAS No. 933686-15-8) aligns well with this trend, offering a potential starting point for designing molecules with enhanced binding affinity and selectivity.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemical research. Pyrimidine derivatives are known for their herbicidal and fungicidal properties. The structural features of 3-(4,6-dichloropyrimidin-5-yl)propanoic acid, particularly the electron-withdrawing nature of the chloro groups and the acidic proton of the carboxylic acid, make it a candidate for synthesizing next-generation crop protection agents. Such compounds could offer improved efficacy against resistant pests while maintaining environmental safety.

The synthesis of 3-(4,6-dichloropyrimidin-5-yl)propanoic acid (CAS No. 933686-15-8) typically involves multi-step organic transformations. A common approach begins with the condensation of malonic acid derivatives with guanidine or urea under acidic conditions to form pyrimidine intermediates. Subsequent chlorination using reagents such as phosphorus oxychloride (POCl₃) introduces the chloro substituents at the 4 and 6 positions. Finally, coupling with an appropriate alkylating agent followed by carboxylation yields the desired product. This synthetic route underscores the compound's accessibility for further chemical manipulation.

The chemical properties of 3-(4,6-dichloropyrimidin-5-yl)propanoic acid make it an attractive candidate for exploring new pharmacological targets. The carboxylic acid group can be esterified or amidated to improve solubility or bioavailability, while the pyrimidine ring can be further modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations allow for the creation of libraries of derivatives that can be screened for biological activity using high-throughput screening (HTS) techniques.

Recent studies have demonstrated the utility of 3-(4,6-dichloropyrimidin-5-yl)propanoic acid (CAS No. 933686-15-8) in developing inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. For example, pyrimidine-based molecules have been investigated for their ability to modulate ATP-citrate lyase (ACL), an enzyme critical in fatty acid biosynthesis. By designing analogs of this compound with optimized binding interactions, researchers aim to develop drugs that can regulate lipid metabolism effectively.

The agrochemical potential of this compound is also being explored through computational modeling and experimental validation. Molecular docking studies have suggested that derivatives of 3-(4,6-dichloropyrimidin-5-yl)propanoic acid could interact with key enzymes in plant pathogens, offering a new mode of action against resistant strains. Such findings are particularly relevant given the increasing demand for sustainable agricultural practices worldwide.

In conclusion,3-(4,6-Dichloropyrimidin-5-yl)propanoic acid (CAS No. 933686-15-8) represents a versatile scaffold with significant promise in both pharmaceutical and agrochemical applications. Its unique structural features—combining a bioactive pyrimidine core with a functionalizable carboxylic acid group—make it an invaluable building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an increasingly important role in developing innovative solutions across multiple industries.